N-Methylformamide
N-Methylformamide
N-Methylformamide is a water-soluble organic solvent. As an adjuvant antineoplastic agent, N-methylformamide depletes cellular glutathione, a key molecule involved in the antioxidation of reactive oxygen species (ROS) and other free radicals, thereby enhancing ionizing radiation-induced DNA cross-linking in and terminal differentiation of tumor cells. (NCI04)
N-methylformamide is a clear colorless liquid with a slight amine odor. (NTP, 1992)
N-Methylformamide, also known as HCONHCH3 or NMF, belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). N-Methylformamide exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Methylformamide has been primarily detected in saliva. N-Methylformamide can be biosynthesized from formamide.
N-methylformamide is a clear colorless liquid with a slight amine odor. (NTP, 1992)
N-Methylformamide, also known as HCONHCH3 or NMF, belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). N-Methylformamide exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Methylformamide has been primarily detected in saliva. N-Methylformamide can be biosynthesized from formamide.
Brand Name:
Vulcanchem
CAS No.:
123-39-7
VCID:
VC0033075
InChI:
InChI=1S/C2H5NO/c1-3-2-4/h2H,1H3,(H,3,4)
SMILES:
CNC=O
Molecular Formula:
C2H5NO
Molecular Weight:
59.07 g/mol
N-Methylformamide
CAS No.: 123-39-7
Reference Standards
VCID: VC0033075
Molecular Formula: C2H5NO
Molecular Weight: 59.07 g/mol
CAS No. | 123-39-7 |
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Product Name | N-Methylformamide |
Molecular Formula | C2H5NO |
Molecular Weight | 59.07 g/mol |
IUPAC Name | N-methylformamide |
Standard InChI | InChI=1S/C2H5NO/c1-3-2-4/h2H,1H3,(H,3,4) |
Standard InChIKey | ATHHXGZTWNVVOU-UHFFFAOYSA-N |
SMILES | CNC=O |
Canonical SMILES | CNC=O |
Boiling Point | 356 to 365 °F at 760 mm Hg (NTP, 1992) 180-185 °C 182.5 °C |
Density | 1.011 at 66 °F (NTP, 1992) 0.9961 g/cu cm @ 25 °C Density (at 20 °C): 1.003 g/cm³ |
Flash Point | 208 °F (NTP, 1992) 98 °C 98 °C c.c. |
Melting Point | -40 °F (NTP, 1992) -5.4 °C -3.8°C -3 °C |
Physical Description | N-methylformamide is a clear colorless liquid with a slight amine odor. (NTP, 1992) Liquid COLOURLESS VISCOUS LIQUID. |
Description | N-Methylformamide is a water-soluble organic solvent. As an adjuvant antineoplastic agent, N-methylformamide depletes cellular glutathione, a key molecule involved in the antioxidation of reactive oxygen species (ROS) and other free radicals, thereby enhancing ionizing radiation-induced DNA cross-linking in and terminal differentiation of tumor cells. (NCI04) N-methylformamide is a clear colorless liquid with a slight amine odor. (NTP, 1992) N-Methylformamide, also known as HCONHCH3 or NMF, belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). N-Methylformamide exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Methylformamide has been primarily detected in saliva. N-Methylformamide can be biosynthesized from formamide. |
Shelf Life | Solution: A 25% aqueous solution is stable at room temperature for at least one week (NMR). |
Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) Very soluble in acetone, ethanol. Miscible in water 1000 mg/mL at 25 °C Solubility in water: good Water miscible Ethanol miscible Ether immiscible |
Synonyms | Methylformamide; Monomethylformamide; N-Methylformimidic Acid; N-Monomethylformamide; NSC 3051 |
Vapor Density | Relative vapor density (air = 1): 2.04 |
Vapor Pressure | 0.2 mm Hg at 77 °F (NTP, 1992) 0.253 mm Hg @ 25 °C |
PubChem Compound | 31254 |
Last Modified | Nov 11 2021 |
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